Cas no 920368-96-3 (1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one)

• Product Name: 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one
• CAS No: 920368-96-3
• MF: C₁₉H₂₂ClN₇O
• MW: 399.877281665802
• CID: 5496206
• PubChem ID: 41243879
• Update Time: 2025-05-30

1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 920368-96-3
• 1-[4-[3-(4-chlorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-3-methylbutan-1-one
• 1-(4-(3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3-methylbutan-1-one
• F2865-0627
• 1-{4-[3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-3-methylbutan-1-one
• AKOS024472949
• 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one

• Inchi： 1S/C19H22ClN7O/c1-13(2)11-16(28)25-7-9-26(10-8-25)18-17-19(22-12-21-18)27(24-23-17)15-5-3-14(20)4-6-15/h3-6,12-13H,7-11H2,1-2H3
• InChI Key： FWBJUKMOCLGFEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2=C(C(=NC=N2)N2CCN(C(CC(C)C)=O)CC2)N=N1

Computed Properties

• Exact Mass: 399.1574360g/mol
• Monoisotopic Mass: 399.1574360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų

Additional information on 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one

Chemical Profile of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one (CAS No. 920368-96-3)

1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one, identified by its CAS number 920368-96-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes fused triazolo-pyrimidine and piperazine moieties. The presence of these functional groups not only contributes to its unique chemical properties but also suggests potential biological activities that have been the focus of recent research.

The molecular framework of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one is composed of multiple heterocyclic rings interconnected through nitrogen atoms. The triazolo-pyrimidine core is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to modulate various biological pathways. Specifically, this core structure has been explored for its potential in targeting enzymes and receptors involved in inflammation, cancer, and infectious diseases. The piperazine moiety, another key component of the compound, is frequently incorporated into drug molecules due to its pharmacological versatility. Piperazines are known for their role as bioisosteres and have been widely used in the development of central nervous system (CNS) drugs, antipsychotics, antidepressants, and antihistamines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of such complex molecules with biological targets. The 4-chlorophenyl substituent in the triazolo-pyrimidine ring is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding interactions with proteins due to halogen bonding and dipole moment contributions. This structural feature may contribute to the compound's potential as a lead molecule in drug development.

In the context of current pharmaceutical research, the synthesis and characterization of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one have opened new avenues for exploring novel therapeutic interventions. Studies have begun to investigate its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and cardiovascular diseases. The methylbutanone side chain appended to the piperazine ring may influence solubility and metabolic stability, making it an important factor in drug-like properties (ADMET) assessments.

The heterocyclic system present in this compound not only contributes to its structural complexity but also offers opportunities for derivatization. Researchers are exploring various synthetic strategies to modify the core structure while retaining or enhancing biological activity. For instance, replacing or introducing different nitrogen-containing heterocycles could lead to compounds with improved selectivity or reduced toxicity. Such modifications are essential for advancing from hit compounds to viable drug candidates.

One particularly exciting area of research involves the exploration of triazolo-pyrimidine derivatives as inhibitors of protein-protein interactions (PPIs). PPIs play a crucial role in many disease pathways but are challenging targets for small molecule inhibition due to their large binding surfaces. However, the rigid structure provided by heterocyclic scaffolds like triazolo-pyrimidines can help overcome this challenge by providing precise fits within PPI interfaces. Preliminary studies on derivatives of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3-methylbutan-1-one suggest promising interactions with relevant protein targets.

The pharmacokinetic profile of this compound is also under investigation. Understanding how a molecule behaves in vivo—its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox)—is crucial for determining its potential as a drug candidate. The presence of multiple nitrogen atoms and aromatic rings suggests that this compound may exhibit moderate lipophilicity and solubility characteristics favorable for oral administration. However, further studies are needed to fully elucidate its pharmacokinetic properties.

Another area of interest is the potential application of this compound in neurological disorders. The combination of a triazolo-pyrimidine core and a piperazine moiety has been associated with compounds that modulate neurotransmitter systems involved in conditions such as epilepsy and Alzheimer's disease. While specific mechanisms remain to be elucidated for this particular molecule, its structural features align well with known bioactive scaffolds in CNS drug discovery.

In conclusion,1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-y lpiperazin - 1 - yl } - 3 - methylbutan - 1 - one (CAS No . 920368 - 96 - 3 ) represents an intriguing molecule with significant potential in pharmaceutical research . Its complex heterocyclic architecture , combined with functional groups known for their biological activity , positions it as a valuable scaffold for further exploration . As research progresses , this compound may contribute valuable insights into disease mechanisms and serve as a foundation for developing novel therapeutic agents . Continued investigation into its synthetic derivatives , biological activities , and pharmacokinetic properties will be essential for realizing its full potential.